N-(2-ethylphenyl)-5-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-5-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17NO2/c1-3-13-6-4-5-7-15(13)19-18(20)17-11-14-10-12(2)8-9-16(14)21-17/h4-11H,3H2,1-2H3,(H,19,20)
• InChI Key: RUYAVIYEMJIETM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC3=C(O2)C=CC(=C3)C
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol

Description

N-(2-ethylphenyl)-5-methyl-1-benzofuran-2-carboxamide, also known as EPM, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPM belongs to the class of benzofuran derivatives and is known to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Enzyme Inhibition

N-(2-ethylphenyl)-5-methyl-1-benzofuran-2-carboxamide and related compounds have been explored for their potential in inhibiting certain enzymes. A study synthesized a series of 2-substituted benzofuran hydroxyamic acids evaluated for their 5-lipoxygenase inhibitory activities. These compounds were found to be potent inhibitors, highlighting the importance of lipophilicity and the presence of small polar substituents for enhanced potency and oral activity (Ohemeng et al., 1994).

Metabolism and Pharmacokinetics

Research on the metabolism and pharmacokinetics of benzofuran carboxamide derivatives, like SB-649868, which is an orexin 1 and 2 receptor antagonist, provides insight into their disposition in humans. These studies are crucial for understanding the drug's elimination pathways, which are primarily through feces, and the role of metabolites in the drug's pharmacokinetic profile (Renzulli et al., 2011).

Cholinesterase Inhibition

Benzofuran-2-carboxamide derivatives have also been synthesized to explore their cholinesterase inhibitory activity. Some compounds demonstrated significant butyrylcholinesterase inhibition, with potential implications for Alzheimer's disease treatment, showcasing the therapeutic versatility of benzofuran derivatives (Abedinifar et al., 2018).

Antimicrobial and Antituberculosis Potential

Several studies have focused on the synthesis and characterization of novel benzofuran derivatives for antimicrobial and antituberculosis applications. These efforts include evaluating the antimicrobial efficacy of novel 5-(benzofuran-2-yl)-N'-(2- substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives and their potential as antituberculosis agents, highlighting the broad-spectrum activity of benzofuran compounds in combating various pathogens (Idrees et al., 2019).